Cas no 873943-28-3 (4-Methoxy-7-trifluoromethylquinoline)

• Product Name: 4-Methoxy-7-trifluoromethylquinoline
• CAS No: 873943-28-3
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 69188
• PubChem ID: 14513223
• Update Time: 2025-04-18

4-Methoxy-7-trifluoromethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-7-trifluoromethylquinoline
• 4-methoxy-7-(trifluoromethyl)Quinoline
• DTXSID20561168
• 873943-28-3
• buttpark 11\\01-40
• FT-0719063
• SCHEMBL2797692

• Inchi： 1S/C11H8F3NO/c1-16-10-4-5-15-9-6-7(11(12,13)14)2-3-8(9)10/h2-6H,1H3
• InChI Key： UZLJXEGUYHIVLL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=CN=C2C=1)OC)(F)F

Computed Properties

• Exact Mass: 227.05600
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.303
• Boiling Point: 258 ºC
• Flash Point: 110 ºC
• PSA: 22.12000
• LogP: 3.26220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives